Cas no 80874-82-4 (2,5-Dimethyl Cyclopentanamine)

• Product Name: 2,5-Dimethyl Cyclopentanamine
• CAS No: 80874-82-4
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD19213356
• CID: 1060283
• PubChem ID: 20401727
• Update Time: 2025-05-23

2,5-Dimethyl Cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl Cyclopentanamine
• 2,5-dimethylcyclopentan-1-amine
• 2,5-Dimethyl-cyclopentylamine
• AS-59936
• SCHEMBL4165773
• EN300-97852
• DTXSID70606790
• 80874-82-4
• 2,5-dimethylcyclopentanamine
• AKOS006353037
• SB38844
• FT-0667414
• F12413
• DB-355281
• STL227190

• MDL： MFCD19213356
• Inchi： 1S/C7H15N/c1-5-3-4-6(2)7(5)8/h5-7H,3-4,8H2,1-2H3
• InChI Key： VUYIFCKJOLEHPV-UHFFFAOYSA-N
• SMILES： NC1C(C)CCC1C

Computed Properties

• Exact Mass: 113.12
• Monoisotopic Mass: 113.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.4

2,5-Dimethyl Cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,5-Dimethyl Cyclopentanamine

2,5-Dimethyl Cyclopentanamine: A Comprehensive Overview

2,5-Dimethyl Cyclopentanamine (CAS No: 80874-82-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its cyclopentane ring substituted with two methyl groups and an amine functional group, exhibits a range of interesting chemical properties and applications. Recent advancements in synthetic methodologies and its integration into various industrial processes have further solidified its importance in modern chemistry.

The molecular structure of 2,5-Dimethyl Cyclopentanamine plays a pivotal role in its chemical behavior. The cyclopentane ring provides a rigid framework, while the methyl substituents at the 2 and 5 positions introduce steric effects that influence reactivity and selectivity in reactions. The amine group, on the other hand, imparts nucleophilic properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have recently explored its role as a building block in the construction of bioactive compounds, leveraging its structural flexibility to design novel drugs with enhanced pharmacokinetic profiles.

One of the most notable applications of 2,5-Dimethyl Cyclopentanamine is in the field of pharmaceuticals. Its ability to act as a chiral auxiliary has been extensively studied, with recent findings highlighting its potential in asymmetric synthesis—a technique crucial for producing enantiomerically pure compounds. This has significant implications for drug development, where chirality often determines the efficacy and safety of a molecule. Furthermore, studies have demonstrated that 2,5-Dimethyl Cyclopentanamine can serve as a precursor for bioisosteres, which are structural analogs of biologically active compounds designed to improve drug properties such as solubility and bioavailability.

In addition to its role in drug discovery, 2,5-Dimethyl Cyclopentanamine has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Recent research has focused on its potential as a ligand in transition metal-catalyzed reactions, where it has shown promise in enhancing reaction efficiency and selectivity. This dual functionality—simultaneously acting as both a chiral auxiliary and a ligand—underscores its versatility and broad utility across multiple disciplines.

The synthesis of 2,5-Dimethyl Cyclopentanamine has also been an area of active investigation. Traditional methods often involve multi-step processes that can be labor-intensive and low-yielding. However, recent advancements have introduced more efficient routes utilizing modern catalytic systems and green chemistry principles. For instance, researchers have developed methods employing palladium-catalyzed cross-couplings to directly synthesize this compound from readily available precursors. These innovations not only improve production efficiency but also align with current trends toward sustainable chemical manufacturing.

From an environmental standpoint, 2,5-Dimethyl Cyclopentanamine demonstrates favorable biodegradation characteristics under aerobic conditions. Studies indicate that it undergoes rapid microbial degradation when exposed to soil or aqueous environments, making it less likely to persist as a contaminant in ecosystems. This property is particularly relevant for industries seeking to minimize their environmental footprint while maintaining high standards of safety and sustainability.

Looking ahead, the future of 2,5-Dimethyl Cyclopentanamine appears promising as researchers continue to uncover new applications and optimize existing processes. Its role as both a chiral building block and a versatile ligand positions it at the forefront of modern chemical innovation. As advancements in synthetic methodologies and materials science progress, this compound is expected to play an increasingly important role in shaping the next generation of pharmaceuticals and advanced materials.